p-Coumaraldehyde

• CAS No.: 2538-87-6
• Product Name: p-Coumaraldehyde
• Molecular Formula: C9H8O2
• Molecular Weight: 148.16 g/mol
• IUPAC Name: (E)-3-(4-hydroxyphenyl)prop-2-enal
• Standard InChI: InChI=1S/C9H8O2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-7,11H/b2-1+
• Standard InChIKey: CJXMVKYNVIGQBS-OWOJBTEDSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C=O)O
• SMILES: C1=CC(=CC=C1C=CC=O)O
• Canonical SMILES: C1=CC(=CC=C1C=CC=O)O
• Melting Point: 140°C
• Physical Description: Solid
• Description: (e)-3-(4-Hydroxyphenyl)-2-propenal, also known as p-hydroxycinnamaldehyde or p-coumaraldehyde, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal (e)-3-(4-Hydroxyphenyl)-2-propenal exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, (e)-3-(4-hydroxyphenyl)-2-propenal is primarily located in the cytoplasm (e)-3-(4-Hydroxyphenyl)-2-propenal can be biosynthesized from cinnamaldehyde. Outside of the human body, (e)-3-(4-hydroxyphenyl)-2-propenal can be found in a number of food items such as onion-family vegetables, turmeric, rosemary, and butternut. This makes (e)-3-(4-hydroxyphenyl)-2-propenal a potential biomarker for the consumption of these food products.; 4-hydroxycinnamaldehyde is a cinnamaldehyde that is (E)-cinnamaldehyde substituted at position 4 on the phenyl ring by a hydroxy group. It has a role as an apoptosis inducer, an EC 1.14.13.39 (nitric oxide synthase) inhibitor and a plant metabolite. It derives from an (E)-cinnamaldehyde.
• Synonyms: 3-(4-Hydroxyphenyl)-2-propenal; 4-Hydroxycinnamaldehyde; p-Coumaraldehyde; p-Coumaroyl aldehyde; p-Hydroxycinnamaldehyde
• PubChem Compound: 641301
• Last Modified: Nov 11 2021